Cas no 2171861-84-8 (tert-butyl 3-ethyl-3-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-ethyl-3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2171861-84-8
• MF: C₁₃H₂₄FNO₄S
• MW: 309.397366523743
• CID: 5852386
• PubChem ID: 165870700
• Update Time: 2023-12-30

tert-butyl 3-ethyl-3-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-ethyl-3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• 2171861-84-8
• EN300-1577329
• tert-butyl 3-ethyl-3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C13H24FNO4S/c1-5-13(10-20(14,17)18)7-6-8-15(9-13)11(16)19-12(2,3)4/h5-10H2,1-4H3
• InChI Key： DTNJDCOQTLPODC-UHFFFAOYSA-N
• SMILES： S(CC1(CC)CN(C(=O)OC(C)(C)C)CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 309.14100758g/mol
• Monoisotopic Mass: 309.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų